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Compound of Interest

Compound Name: 3-Bromo-4-formylbenzonitrile

Cat. No.: B113230 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-4-formylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 3-Bromo-4-formylbenzonitrile (CAS No. 89891-69-0). Adherence to these

procedures is essential for ensuring personnel safety and minimizing environmental impact in

the laboratory setting.

Hazard Identification and GHS Classification
3-Bromo-4-formylbenzonitrile is classified as a hazardous substance.[1] The primary hazards

associated with this chemical are:

Acute Toxicity, Oral: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]
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A comprehensive suite of personal protective equipment is mandatory to prevent skin and eye

contact, as well as inhalation of dust or fumes.

PPE Category Item Specification

Eye and Face Protection

Chemical splash goggles or a face shield are

required. A face shield should be worn in

situations with a higher risk of splashes.[3][4]

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene, are recommended. Gloves should be

inspected for degradation or punctures before

each use.[4][5]

Body Protection

A flame-retardant laboratory coat that fastens

securely is essential. For larger quantities or

when there is a significant risk of splashing, a

chemical-resistant apron should be worn over

the lab coat.[4]

Respiratory Protection

All handling of the solid compound or its

solutions should be conducted in a certified

chemical fume hood to avoid the inhalation of

dust or vapors. If a fume hood is not available, a

NIOSH-approved respirator with appropriate

cartridges for organic vapors and particulates

must be used.[4]

Foot Protection
Substantial, closed-toe shoes are mandatory to

protect against spills in the laboratory.[4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 3-Bromo-4-formylbenzonitrile is crucial for maintaining a

safe laboratory environment.

1. Preparation:

Before beginning work, ensure that the chemical fume hood is functioning correctly.
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Clear the workspace of any unnecessary items to avoid clutter.

Locate the nearest eyewash station and safety shower and confirm they are accessible.[4]

2. Weighing and Transfer:

Perform all weighing and transfer operations within the fume hood to minimize exposure.[4]

Use a disposable weighing boat to prevent contamination of laboratory balances.

Handle the compound gently to avoid the generation of airborne dust.[4]

3. Dissolution:

If preparing a solution, add the solid 3-Bromo-4-formylbenzonitrile to the solvent slowly

and in a controlled manner.

Keep the container covered as much as possible during the dissolution process to minimize

the release of vapors.

4. Post-Handling:

Thoroughly clean the work area with an appropriate solvent after use.

Decontaminate any non-disposable equipment used during the procedure.[4]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.

Skin Contact

Immediately flush the contaminated skin with

plenty of soap and water. Remove contaminated

clothing and shoes. Get medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[3][6]

Ingestion
Do NOT induce vomiting. Clean the mouth with

water. Get medical attention immediately.[6][7]

Disposal Plan
Proper disposal of 3-Bromo-4-formylbenzonitrile and associated contaminated materials is

imperative to prevent environmental contamination and ensure regulatory compliance.

Solid Waste: Collect all solid waste containing 3-Bromo-4-formylbenzonitrile in a

designated, sealed, and clearly labeled hazardous waste container. The label must include

the chemical name and all associated hazards.[4]

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weighing boats, and paper towels, must be placed in a designated solid

hazardous waste container.[4]

Waste Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Waste is classified as hazardous and must be handled by an approved waste disposal plant.

[3][6][8]
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Chemical Spill Workflow
In the event of a spill, follow this workflow to ensure a safe and effective cleanup.

Caption: Workflow for responding to a chemical spill of 3-Bromo-4-formylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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